2-[(1-Cyclopropylethyl)amino]propane-1,3-diol

• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• SMILES: CC(C1CC1)NC(CO)CO
• InChI: InChI=1S/C8H17NO2/c1-6(7-2-3-7)9-8(4-10)5-11/h6-11H,2-5H2,1H3
• InChIKey: VMBBIKCVBCKMSU-UHFFFAOYSA-N

Overview

2-[(1-Cyclopropylethyl)amino]propane-1,3-diol (CAS 1483786-28-2, molecular formula C₈H₁₇NO₂, MW 159.23 g/mol) is an N-substituted aminopropanediol—a secondary amine formed by alkylation of the serinol scaffold with a racemic or enantiomerically enriched 1-cyclopropylethyl group [1]. The compound belongs to the 2-aminopropane-1,3-diol class, which is the pharmacophoric core of clinically validated sphingosine-1-phosphate (S1P) receptor modulators including FTY720 (fingolimod) and the SYL series of immunomodulators [2][3]. Its computed physicochemical profile includes an XLogP3 of -0.27, a topological polar surface area (TPSA) of 52.5 Ų, three hydrogen-bond donors, and three hydrogen-bond acceptors [1]. The compound is supplied by multiple vendors at ≥95% purity for research and intermediate use .

S1P receptor pharmacophore SAR exploration

Chiral N-cyclopropylethyl building block for library synthesis

Tri-functional intermediate for orthogonal derivatization

• [1] PubChem Compound Summary CID 65315614, 2-[(1-Cyclopropylethyl)amino]propane-1,3-diol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1483786-28-2 (accessed 2026-04-28). View Source
• [2] Kiuchi M, Adachi K, Kohara T, et al. Synthesis and Immunosuppressive Activity of 2-Substituted 2-Aminopropane-1,3-diols and 2-Aminoethanols. J Med Chem. 2000;43(15):2946-2961. doi:10.1021/jm000173z. View Source
• [3] Zhao M, Mi J, Wang B, et al. Insights into the metabolic characteristics of aminopropanediol analogues of SYLs as S1P1 modulators: from structure to metabolism. Eur J Pharm Sci. 2021;158:105608. doi:10.1016/j.ejps.2020.105608. View Source

Why It Cannot Be Replaced

Aminopropanediols are not interchangeable because minor modifications at the N-substituent produce large shifts in lipophilicity, hydrogen-bonding capacity, and steric profile—parameters that govern membrane permeability, target-binding kinetics, and metabolic stability [1][2]. The 2-aminopropane-1,3-diol pharmacophore has been established as the minimal essential structure for immunosuppressive activity within this compound class; N-alkyl chain length, branching, and cyclopropyl content modulate both potency and selectivity in S1P receptor engagement [1][3]. Substituting the 1-cyclopropylethyl group with a smaller N-methyl or N-cyclopropylmethyl group alters LogP by more than 0.4–1.2 log units and changes the rotatable-bond count and steric demand at the secondary amine, which can affect downstream derivatization efficiency, biological target recognition, and pharmacokinetic profile [2]. Direct procurement of the specific N-substituted congener is therefore required to maintain target compound identity in SAR exploration, patent-protected composition-of-matter prosecutions, and multi-step synthesis where the N-substituent defines the final molecule.

Lipophilicity mismatch

N-substituent shift may alter LogP and membrane permeability profile, affecting target access.

Steric profile shift

Cyclopropyl vs. linear or smaller alkyl groups change steric demand at the secondary amine, potentially altering derivatization efficiency.

Target binding context

Minor N-modification may shift S1P receptor recognition and metabolic stability; direct biological data for the specific congener required.

• [1] Kiuchi M, Adachi K, Kohara T, et al. Synthesis and Immunosuppressive Activity of 2-Substituted 2-Aminopropane-1,3-diols and 2-Aminoethanols. J Med Chem. 2000;43(15):2946-2961. doi:10.1021/jm000173z. View Source
• [2] PubChem Compound Summary CID 65315614, 2-[(1-Cyclopropylethyl)amino]propane-1,3-diol. Computed physicochemical properties (XLogP3-AA, TPSA, HBD/HBA, rotatable bond count). National Center for Biotechnology Information. View Source
• [3] Fujita T, Hirose R, Yoneta M, et al. Potent immunosuppressants, 2-alkyl-2-aminopropane-1,3-diols. J Med Chem. 1996;39(22):4451-4459. doi:10.1021/jm960391l. View Source

Differentiation Evidence vs. Analogs

Lipophilicity Differentiation vs. Cyclopropylmethyl Analog

The target compound exhibits a computed XLogP3-AA of -0.27, which is 0.39 log units higher (more lipophilic) than the closest structural comparator 2-((cyclopropylmethyl)amino)propane-1,3-diol (CAS 1465590-81-1, LogP -0.66) [1]. This difference arises from the additional methyl substituent on the α-carbon of the N-alkyl chain (1-cyclopropylethyl vs. cyclopropylmethyl), which adds 14 Da of molecular mass and reduces the compound's aqueous affinity. The methyl branch also introduces a chiral center absent in the cyclopropylmethyl analog, creating stereochemical differentiation potential [1].

Lipophilicity diff.

Head-to-head

Target:XLogP3 −0.27

Comparator:XLogP3 −0.66

Δ +0.39 log units

Supports distinct membrane partitioning context

Computed XLogP3; experimental logP may vary

Evidence Dimension	Computed partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA = -0.27
Comparator Or Baseline	2-((Cyclopropylmethyl)amino)propane-1,3-diol: XLogP3-AA = -0.66
Quantified Difference	ΔLogP = +0.39 log units (target is ~2.5-fold more lipophilic by partition coefficient ratio)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem 2019.06.18 release) for both compounds [1]

Why This Matters

A LogP difference of 0.39 units translates into measurably distinct membrane partitioning behavior; for aminopropanediol-based drug candidates, even small LogP shifts correlate with altered oral absorption, blood-brain barrier penetration, and intracellular target access [2].

• [1] PubChem Compound Summary CID 65315614, 2-[(1-Cyclopropylethyl)amino]propane-1,3-diol. Computed properties: XLogP3-AA = -0.27. National Center for Biotechnology Information. View Source
• [2] Kiuchi M, Adachi K, Kohara T, et al. Synthesis and Immunosuppressive Activity of 2-Substituted 2-Aminopropane-1,3-diols and 2-Aminoethanols. J Med Chem. 2000;43(15):2946-2961. Table 2 and Discussion: SAR of lipophilic side chain on immunosuppressive potency in rat skin allograft and lymphocyte-decreasing assays. View Source

Molecular Weight and Steric Bulk Differentiation

The target compound has a molecular weight of 159.23 g/mol, approximately 14 Da heavier than the cyclopropylmethyl analog (MW 145.20 g/mol) due to the extra methyl group at the N-α-carbon [1]. This methyl substituent creates a tertiary carbon at the attachment point to the amine, increasing steric demand around the nucleophilic nitrogen center. Compared to 2-(methylamino)propane-1,3-diol (MW 105.14, LogP -1.44), the target compound is 54 Da heavier and 1.17 log units more lipophilic, representing a substantial shift in both size and polarity that affects reactivity in acylation, alkylation, and reductive amination reactions .

MW & steric diff.

Head-to-head

Target:MW 159.23

Cyclopropylmethyl:145.20 (+14 Da)

Methyl analog:105.14 (+54 Da)

Steric demand at amine affects derivatization reactivity

Heavier N-alkyl may influence acylation rates

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	MW = 159.23 g/mol
Comparator Or Baseline	2-((Cyclopropylmethyl)amino)propane-1,3-diol: MW = 145.20 g/mol; 2-(Methylamino)propane-1,3-diol: MW = 105.14 g/mol
Quantified Difference	+14 Da vs. cyclopropylmethyl analog; +54 Da vs. methylamino analog
Conditions	Calculated from molecular formula C₈H₁₇NO₂ (target) vs. C₇H₁₅NO₂ (cyclopropylmethyl analog) vs. C₄H₁₁NO₂ (methyl analog) [1]

Why This Matters

For multi-step synthesis involving N-acylation or N-alkylation, the steric environment at the secondary amine directly affects reaction rates, regioselectivity, and yields; procurement of the correct N-substituent ensures reproducible downstream chemistry.

• [1] PubChem Compound Summary CID 65315614. Molecular Formula C₈H₁₇NO₂, MW 159.23 g/mol. National Center for Biotechnology Information. View Source

Validated Pharmacophore for S1P Immunosuppression

In the landmark SAR study by Fujita et al. (1996), extensive modification of the natural product myriocin (ISP-I) established that the symmetrical 2-alkyl-2-aminopropane-1,3-diol structure is the fundamental pharmacophore for potent immunosuppressive activity [1]. The 2-amino-1,3-propanediol head group—shared by the target compound—was shown to be essential, while the nature of the N-substituent (alkyl chain length, presence of aromatic or cyclopropyl groups) tunes both potency and toxicity. In the follow-up Kiuchi et al. study (2000), 2-substituted 2-aminopropane-1,3-diols were evaluated in rat skin allograft survival and lymphocyte-decreasing assays; the absolute configuration at the quaternary carbon and the (pro-S)-hydroxymethyl group were both essential for potent immunosuppression [2]. The target compound, as an N-(1-cyclopropylethyl) derivative of serinol, retains the critical 2-aminopropane-1,3-diol pharmacophore while incorporating a cyclopropyl-containing N-substituent that is structurally distinct from the linear and phenylalkyl chains explored in the foundational SAR [1][2].

Pharmacophore validation

Class-level inference

Core 2-aminopropane-1,3-diol validated in S1P immunomodulation SAR (Fujita 1996; Kiuchi 2000).

Supports scaffold-context SAR exploration; no direct data for this N-substituent

Data to verify; class-level inference from literature

Evidence Dimension	Immunosuppressive pharmacophore validation
Target Compound Data	Retains intact 2-aminopropane-1,3-diol pharmacophore with N-(1-cyclopropylethyl) substituent
Comparator Or Baseline	FTY720 (2-amino-2-[2-(4-octylphenyl)ethyl]propane-1,3-diol): potent immunosuppressant in rat skin allograft model; ISP-I-55 (2-amino-2-tetradecylpropane-1,3-diol): lowest toxicity in the 2-alkyl series
Quantified Difference	Not applicable—class-level inference from established SAR; no direct head-to-head biological comparison data available for the target compound itself
Conditions	SAR established in J Med Chem 1996 (Fujita et al.) and J Med Chem 2000 (Kiuchi et al.); the SYL series confirms aminopropanediol scaffold utility as S1P1 modulators [1][2][3]

Why This Matters

The target compound's core scaffold is validated by decades of medicinal chemistry as an immunosuppressive pharmacophore; the specific N-(1-cyclopropylethyl) substituent occupies unexplored chemical space within this validated class, offering potential for novel IP and differentiated SAR exploration.

• [1] Fujita T, Hirose R, Yoneta M, et al. Potent immunosuppressants, 2-alkyl-2-aminopropane-1,3-diols. J Med Chem. 1996;39(22):4451-4459. doi:10.1021/jm960391l. View Source
• [2] Kiuchi M, Adachi K, Kohara T, et al. Synthesis and Immunosuppressive Activity of 2-Substituted 2-Aminopropane-1,3-diols and 2-Aminoethanols. J Med Chem. 2000;43(15):2946-2961. doi:10.1021/jm000173z. View Source
• [3] Zhao M, Mi J, Wang B, et al. Insights into the metabolic characteristics of aminopropanediol analogues of SYLs as S1P1 modulators: from structure to metabolism. Eur J Pharm Sci. 2021;158:105608. doi:10.1016/j.ejps.2020.105608. View Source

Tri-functional Reactive Handles vs. Mono-ol Analogs

The target compound possesses three chemically distinguishable reactive handles: a secondary amine (pKa ~9-10, nucleophilic) and two primary hydroxyl groups (nucleophilic, can be selectively protected/deprotected). This contrasts with the commercially available mono-ol analog 2-[(1-cyclopropylethyl)amino]propan-1-ol (CAS 1154986-45-4, MW 143.23), which has only one hydroxyl group, and the positional isomer 3-[(1-cyclopropylethyl)amino]propan-1-ol (CAS 1042573-79-4), which has a different spatial arrangement of the amine and alcohol functionalities . The presence of two hydroxyl groups in a 1,3-diol arrangement on the target compound enables orthogonal protection strategies (e.g., acetonide formation, silyl protection) and facilitates incorporation as a symmetrical linker in bifunctional molecule design, including PROTAC linker applications where serinol-derived scaffolds are already employed .

Tri-functional handles

Head-to-head

Target:3 reactive handles (2 OH + 1 amine)

Mono-ol analogs:2 handles (1 OH + 1 amine)

+1 hydroxyl site enables orthogonal protection

Extra hydroxyl expands orthogonal derivatization options

Symmetrical 1,3-diol arrangement useful for linker design

Evidence Dimension	Number of reactive hydroxyl handles
Target Compound Data	2 hydroxyl groups + 1 secondary amine = 3 reactive handles
Comparator Or Baseline	2-[(1-Cyclopropylethyl)amino]propan-1-ol (CAS 1154986-45-4): 1 hydroxyl + 1 secondary amine = 2 reactive handles; 3-[(1-cyclopropylethyl)amino]propan-1-ol (CAS 1042573-79-4): 1 hydroxyl + 1 secondary amine = 2 reactive handles
Quantified Difference	+1 hydroxyl group vs. mono-ol analogs; symmetrical 1,3-diol arrangement enables unique protection chemistry
Conditions	Comparison based on chemical structure and commercially available analogs from vendor catalogs

Why This Matters

For synthesis programs requiring stepwise orthogonal derivatization—such as building immunomodulator libraries, preparing PROTAC conjugates, or synthesizing N-acyl prodrugs—the extra hydroxyl group provides an additional functionalization site absent in the mono-ol analogs, expanding the accessible chemical space from a single intermediate.

Application Scenarios

SAR Exploration for S1P Immunomodulators

Researchers engaged in structure-activity relationship (SAR) programs around the 2-aminopropane-1,3-diol pharmacophore can use this compound as a specific N-substituted building block to explore the effects of a chiral, cyclopropane-containing alkyl group on S1P receptor subtype selectivity and immunosuppressive potency. The foundational SAR literature by Fujita et al. (1996) and Kiuchi et al. (2000) demonstrates that subtle changes to the lipophilic substituent profoundly affect in vivo efficacy and toxicity in rat skin allograft models, yet the 1-cyclopropylethyl N-substituent represents structural space not exhaustively mapped in the original publications [1][2]. The SYL series (SYL927/SYL930) further confirms that structurally differentiated aminopropanediols can achieve higher S1P1 selectivity compared to FTY720 .

Chiral Derivative Synthesis for Patent Protection

The compound's secondary amine, bearing a chiral 1-cyclopropylethyl group, serves as a point of stereochemical differentiation for the preparation of enantiomerically enriched or diastereomeric N-acylated aminopropanediol libraries. Acylated aminopropanediols are claimed in multiple patent families for applications spanning immunosuppression, inflammation, and metabolic disorders [1]. The two hydroxyl groups enable subsequent esterification or carbamate formation, allowing construction of tri-functionalized molecules with defined stereochemistry—a feature not available with simpler mono-ol or achiral N-substituted analogs [2].

Intermediate for X-Ray Contrast Agents & Polymers

Aminopropanediols are established intermediates in the manufacture of non-ionic X-ray contrast agents such as iohexol and ioversol [1]. The target compound's 1,3-diol backbone, combined with the sterically demanding and lipophilic 1-cyclopropylethyl N-substituent, may serve as a starting material for developing next-generation contrast agents with altered biodistribution or as a monomer for polyurethane and polyacrylate formulations requiring specific hydrophilicity-hydrophobicity balance [2]. Compared to 3-amino-1,2-propanediol (the industry-standard intermediate), the N-substitution in the target compound pre-installs the amine modification, potentially reducing downstream synthetic steps.

PROTAC Linker and Bifunctional Degrader Design

The serinol scaffold is recognized as a PROTAC linker motif due to its alkyl chain with terminal hydroxyl groups that can be orthogonally functionalized to connect an E3 ligase ligand and a target-protein ligand [1]. The target compound extends this linker concept by incorporating a cyclopropylethyl substituent on the amine nitrogen, which may influence linker rigidity, cellular permeability, and the ternary complex geometry required for efficient ubiquitination. The computed LogP of -0.27 positions this linker in a favorable polarity range for intracellular target engagement compared to the more hydrophilic cyclopropylmethyl analog (LogP -0.66) [2].

Application

Selection Property

Validation Focus

S1P pathway modulator SAR studies

N-(1-Cyclopropylethyl) aminopropanediol scaffold

S1P receptor subtype selectivity endpoints

Chiral library synthesis

Enantiomerically enriched serinol intermediate

Stereochemical integrity and derivatization yield

Non-ionic X-ray contrast agent synthesis

1,3-Diol backbone with lipophilic N-substituent

Biodistribution and polymer compatibility screening

PROTAC linker design

Tri-functional serinol scaffold

Linker rigidity and intracellular permeability endpoints

• [1] Serinol: small molecule - big impact. PMC, 2011. Discusses serinol use in X-ray contrast agents, pharmaceuticals, and sphingosine/ceramide synthesis. https://pmc.ncbi.nlm.nih.gov/articles/PMC3168875/. View Source
• [2] PubChem Compound Summary CID 65315614. Computed XLogP3-AA = -0.27. National Center for Biotechnology Information. View Source